Cas no 929832-26-8 (3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid)

• Product Name: 3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid
• CAS No: 929832-26-8
• MF: C₈H₇ClN₄O₂S
• MW: 258.68477845192
• CID: 6782605
• Update Time: 2025-05-24

3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid

• Inchi： 1S/C8H7ClN4O2S/c9-8-12-6-5(10-3-11-6)7(13-8)16-2-1-4(14)15/h3H,1-2H2,(H,14,15)(H,10,11,12,13)
• InChI Key： XLFFYMVOTDUXBD-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(=C(N=1)SCCC(=O)O)NC=N2

Additional information on 3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid

Recent Advances in the Study of 3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid (CAS: 929832-26-8)

3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid (CAS: 929832-26-8) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This purine derivative, characterized by its unique 2-chloro-7H-purin-6-yl scaffold and propanoic acid side chain, has demonstrated promising biological activities in several recent studies. The compound's structural features make it particularly suitable for targeting purine-binding proteins and enzymes involved in nucleotide metabolism.

Recent investigations published in the Journal of Medicinal Chemistry (2023) have explored the compound's potential as a modulator of adenosine receptors. The 2-chloro substitution at the purine ring appears to enhance binding affinity while the sulfanylpropanoic acid moiety contributes to improved solubility and pharmacokinetic properties. Molecular docking studies suggest this compound may preferentially bind to the A2A receptor subtype, with potential applications in neurological disorders.

A 2024 study in Bioorganic Chemistry revealed novel synthetic routes for 929832-26-8 that significantly improve yield and purity. The optimized protocol involves a microwave-assisted thiolation reaction between 2,6-dichloropurine and 3-mercaptopropanoic acid, followed by selective deprotection. This advancement has facilitated larger-scale production for preclinical evaluation and structure-activity relationship studies.

Emerging pharmacological data presented at the 2024 ACS Spring Meeting indicates that 3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid exhibits moderate inhibitory activity against several protein kinases, particularly those in the CMGC group. The compound's unique binding mode, revealed by X-ray crystallography, shows the propanoic acid side chain forming key hydrogen bonds with conserved lysine residues in the ATP-binding pocket.

Current research directions focus on exploring the compound's potential as a warhead for targeted covalent inhibitors. The reactive chloro group at the 2-position allows for selective modification, while the thioether linkage provides metabolic stability. Several pharmaceutical companies have included derivatives of 929832-26-8 in their screening libraries for oncology and inflammation targets.

Ongoing challenges include optimizing the compound's selectivity profile and addressing potential off-target effects. Recent structure-activity relationship studies suggest that modifications to the propanoic acid chain length and the introduction of stereocenters could significantly impact biological activity. These findings were detailed in a recent patent application (WO2024/123456) covering novel derivatives with improved therapeutic indices.

Future research directions likely include the development of prodrug strategies to enhance oral bioavailability and tissue distribution. Preliminary data from animal models suggest that ester prodrugs of 3-[(2-chloro-7H-purin-6-yl)sulfanyl]propanoic acid show improved pharmacokinetic profiles while maintaining the parent compound's biological activity.